8-(3-((3-methoxyphenyl)amino)propyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[3-(3-methoxyanilino)propyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H22N6O3/c1-12-11-25-15-16(23(2)19(27)22-17(15)26)21-18(25)24(12)9-5-8-20-13-6-4-7-14(10-13)28-3/h4,6-7,10-11,20H,5,8-9H2,1-3H3,(H,22,26,27)
• InChI Key: BMUHIUHVTXRPOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCNC4=CC(=CC=C4)OC)N(C(=O)NC3=O)C
• Molecular Formula: C19H22N6O3
• Molecular Weight: 382.4 g/mol
• CAS No.: 923204-49-3

Description

8-(3-((3-methoxyphenyl)amino)propyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C19H22N6O3 and its molecular weight is 382.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A series of derivatives, including the specified compound, have been synthesized to explore their pharmacological effects. These compounds have shown potential as ligands for serotonin receptors, particularly the 5-HT(1A) receptor. Preclinical studies indicate that certain derivatives exhibit anxiolytic-like and antidepressant-like activities in animal models, comparable to known therapeutic agents like Diazepam and Imipramine. These findings suggest the compound's relevance in researching new therapeutic agents with anxiolytic and antidepressant properties (Zagórska et al., 2009).

Receptor Affinity and Molecular Studies

Further structure-activity relationship studies have identified potent ligands for serotonin and dopamine receptors among the compound's derivatives. Notably, substitutions at specific positions of the imidazo[2,1-f]purine system have been critical for receptor affinity and selectivity, particularly towards 5-HT(1A) and 5-HT(7) receptors. These studies support the compound's potential as a basis for developing new anxiolytic and antidepressant drugs (Zagórska et al., 2015).

Antidepressant-like Activity and Safety Profile

Investigations into the antidepressant-like activity and safety profile of derivatives have shown that compounds like AZ-853 and AZ-861 exhibit antidepressant-like effects in animal models. These effects are partially mediated by 5-HT(1A) receptor activation, suggesting a mechanism of action relevant to antidepressant therapy. The studies also highlight the importance of structural differences in determining the pharmacological profiles of these compounds (Partyka et al., 2020).